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Compound of Interest

Compound Name: L-alaninamide

Cat. No.: B112954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-alaninamide hydrochloride is a crucial building block in medicinal chemistry and drug

discovery, primarily utilized as a key intermediate in the synthesis of a wide range of

pharmaceuticals, including antibacterial, antifungal, and anticancer agents.[1] Its stable, water-

soluble nature also makes it a valuable component in peptide synthesis.[2][3] This technical

guide provides an in-depth overview of the primary synthetic route to L-alaninamide
hydrochloride, complete with detailed experimental protocols and characterization data.

Physicochemical Properties
A summary of the key physicochemical properties of L-alaninamide hydrochloride is presented

below.
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Property Value Reference

CAS Number 33208-99-0 [4]

Molecular Formula C₃H₉ClN₂O [1]

Molecular Weight 124.57 g/mol [4]

Appearance
White to light yellow crystalline

powder
[5][6]

Melting Point

167-172 °C[1], 212-217 °C[4],

217 °C[7], 196-199 °C[6], 210-

220 °C[3]

Solubility

Soluble in water; slightly

soluble in ethanol and

methanol; soluble in DMSO

(slightly)

[1][4][5]

Density
~1.307 g/cm³ at room

temperature
[1]

Optical Rotation [α] = +11.1° to +11.4° [8]

pH ~4.5 (in solution) [1]

Synthesis of L-Alaninamide Hydrochloride from L-
Alanine
The most common and industrially scalable method for the synthesis of L-alaninamide
hydrochloride proceeds via a two-step, one-pot reaction starting from L-alanine. The first step

involves the esterification of L-alanine to form the L-alanine methyl ester hydrochloride

intermediate. This is immediately followed by ammonolysis of the ester to yield the desired L-
alaninamide, which is then acidified to form the hydrochloride salt.

A general workflow for this synthesis is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.lookchem.com/casno33208-99-0.html
https://www.fengchengroup.com/amino-acids-and-derivatives/amino-acid-derivatives/l-alaninamide-hcl-or-hydrochloride-bp-ep-usp.html
https://www.lookchem.com/casno33208-99-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7766754.htm
https://www.echemi.com/products/pd20170424145251374-h-ala-nh2hcl.html
https://www.fengchengroup.com/amino-acids-and-derivatives/amino-acid-derivatives/l-alaninamide-hcl-or-hydrochloride-bp-ep-usp.html
https://www.lookchem.com/casno33208-99-0.html
https://www.biosynth.com/p/FA38403/33208-99-0-l-alaninamide-hydrochloride
https://www.echemi.com/products/pd20170424145251374-h-ala-nh2hcl.html
https://www.chemimpex.com/products/03010
https://www.fengchengroup.com/amino-acids-and-derivatives/amino-acid-derivatives/l-alaninamide-hcl-or-hydrochloride-bp-ep-usp.html
https://www.lookchem.com/casno33208-99-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7766754.htm
https://www.fengchengroup.com/amino-acids-and-derivatives/amino-acid-derivatives/l-alaninamide-hcl-or-hydrochloride-bp-ep-usp.html
https://patents.google.com/patent/CN108069867A/en
https://www.fengchengroup.com/amino-acids-and-derivatives/amino-acid-derivatives/l-alaninamide-hcl-or-hydrochloride-bp-ep-usp.html
https://www.benchchem.com/product/b112954?utm_src=pdf-body
https://www.benchchem.com/product/b112954?utm_src=pdf-body
https://www.benchchem.com/product/b112954?utm_src=pdf-body
https://www.benchchem.com/product/b112954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Esterification

Step 2: Ammonolysis & Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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